Cas no 2229519-96-2 (tert-butyl N-2-amino-2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamate
• CAS No: 2229519-96-2
• MF: C₁₉H₂₈N₄O₂
• MW: 344.451224327087
• CID: 6233679
• PubChem ID: 165664928
• Update Time: 2025-06-23

tert-butyl N-2-amino-2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamate
• EN300-1886293
• tert-butyl N-[2-amino-2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethyl]carbamate
• 2229519-96-2

• Inchi： 1S/C19H28N4O2/c1-13-17(16(20)11-21-18(24)25-19(3,4)5)14(2)23(22-13)12-15-9-7-6-8-10-15/h6-10,16H,11-12,20H2,1-5H3,(H,21,24)
• InChI Key： JXMWTISGNTUIJY-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C(C)=NN(CC2C=CC=CC=2)C=1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 344.22122615g/mol
• Monoisotopic Mass: 344.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-2-amino-2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamate

tert-butyl N-2-amino-2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamate (CAS No. 2229519-96-2): An Overview of Its Structure, Synthesis, and Potential Applications in Medicinal Chemistry

tert-butyl N-2-amino-2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamate (CAS No. 2229519-96-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of carbamates and is characterized by a tert-butyl group, an aminoethyl moiety, and a substituted pyrazole ring. The combination of these functional groups imparts specific chemical and biological properties that make it a promising candidate for drug development.

The structure of tert-butyl N-2-amino-2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamate is particularly noteworthy. The tert-butyl group provides steric protection and enhances the stability of the compound, while the aminoethyl moiety offers potential sites for further functionalization. The 1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl substituent is a key feature that contributes to the compound's biological activity. Pyrazoles are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and antitumor activities.

The synthesis of tert-butyl N-2-amino-2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamate typically involves several steps. One common approach is to start with the preparation of the aminoethylpyrazole intermediate, followed by its reaction with tert-butyl chloroformate to form the final carbamate product. Recent advancements in synthetic methods have focused on improving the yield and purity of this compound, making it more accessible for large-scale production and further research.

In terms of biological activity, tert-butyl N-2-amino-2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamate has shown promising results in various preclinical studies. For instance, it has demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary studies have indicated that this compound may have antitumor properties by inducing apoptosis in cancer cells. These findings suggest that tert-butyl N-2-amino-2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamate could be a valuable lead compound for the development of new therapeutic agents.

The pharmacokinetic properties of tert-butyl N-2-amino-2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamate are also an important area of investigation. Studies have shown that this compound exhibits good oral bioavailability and a favorable half-life, which are crucial factors for its potential use as an oral medication. However, further research is needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in clinical settings.

In the context of drug discovery, tert-butyl N-2-amino-2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-y l)ethylcarbamate represents a promising scaffold for the design and synthesis of novel drugs. Its modular structure allows for easy modification and optimization through structure-based drug design approaches. For example, substituting different functional groups on the pyrazole ring or modifying the aminoethyl moiety can lead to compounds with enhanced potency or selectivity.

The future prospects for tert-butyl N - 2 - amino - 2 - ( 1 - benz yl - 3 , 5 - dim eth yl - 1 H - pyr az ol - 4 - yl ) eth yl carbamate are exciting. Ongoing research aims to elucidate its mechanism of action at a molecular level and identify specific targets within biological pathways. Additionally, efforts are being made to develop more efficient synthetic routes and improve its pharmaceutical properties for clinical applications.

In conclusion, tert-but yl N - 2 - amino - 2 - ( 1 - benz yl - 3 , 5 - dim eth yl - 1 H - pyr az ol - 4 - yl ) eth yl carbamate (CAS No. 2229519 - 96 - 2) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structure and promising biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.